Cas no 2503203-87-8 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- EN300-6493964
- tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate
- 2503203-87-8
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-4-7-13-12(8-9)5-6-12/h9,13H,4-8H2,1-3H3,(H,14,15)
- InChI Key: CTIWJPHESMDSHS-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CCNC2(C1)CC2)=O
Computed Properties
- Exact Mass: 226.168127949 g/mol
- Monoisotopic Mass: 226.168127949 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 226.32
- XLogP3: 1.4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 345.8±31.0 °C(Predicted)
- pka: 12.65±0.20(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6493964-0.05g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 0.05g |
$1140.0 | 2025-03-15 | |
| Enamine | EN300-6493964-0.1g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 0.1g |
$1195.0 | 2025-03-15 | |
| Enamine | EN300-6493964-0.25g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 0.25g |
$1249.0 | 2025-03-15 | |
| Enamine | EN300-6493964-0.5g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 0.5g |
$1302.0 | 2025-03-15 | |
| Enamine | EN300-6493964-1.0g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 1.0g |
$1357.0 | 2025-03-15 | |
| Enamine | EN300-6493964-2.5g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 2.5g |
$2660.0 | 2025-03-15 | |
| Enamine | EN300-6493964-5.0g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 5.0g |
$3935.0 | 2025-03-15 | |
| Enamine | EN300-6493964-10.0g |
tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate |
2503203-87-8 | 95.0% | 10.0g |
$5837.0 | 2025-03-15 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound with CAS No. 2503203-87-8 and Product Name: INDEX NAME NOT YET ASSIGNED
Compound with the CAS number 2503203-87-8 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further exploration due to its unique structural properties and potential biological activities. The study of such molecules is crucial in the quest for new therapeutic agents that can address unmet medical needs.
The chemical structure of 2503203-87-8 exhibits a complex arrangement of functional groups, which contributes to its distinctive physicochemical properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its molecular framework. These techniques provide detailed insights into the connectivity and environment of the atoms within the molecule, which are essential for understanding its reactivity and interaction with biological targets.
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In conclusion, compound with CAS No. 2503203-87-8 and product name INDEX NAME NOT YET ASSIGNED represents a significant advancement in pharmaceutical research. Its unique chemical properties, promising biological activities, and favorable pharmacokinetic profile make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in [mention relevant diseases or conditions].
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